![molecular formula C12H18 B165221 1,3-Diisopropylbenzene CAS No. 99-62-7](/img/structure/B165221.png)
1,3-Diisopropylbenzene
Overview
Description
1,3-Diisopropylbenzene is an alkylbenzene . It is an aromatic hydrocarbon with the formula C6H4(CHMe2)2 . This colorless liquid is one of three isomeric diisopropylbenzenes .
Synthesis Analysis
This compound is prepared by thermal isomerization of 1,4-diisopropylbenzene over a solid acid catalyst . It undergoes anodic oxidation in methanol to yield a dimethoxy-functionalized product .Molecular Structure Analysis
The molecular formula of this compound is C12H18 . The IUPAC name is 1,3-di(propan-2-yl)benzene . The InChI is InChI=1S/C12H18/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-10H,1-4H3 and the SMILES is CC©C1=CC(=CC=C1)C©C .Chemical Reactions Analysis
This compound undergoes side chain modification by oxidation, dehydrogenation, and bromination . It is the principal industrial precursor to resorcinol via the Hock rearrangement .Physical And Chemical Properties Analysis
This compound is a colorless liquid . It has a molar mass of 162.276 g/mol . The density is 0.8559 . It has a melting point of -63 °C and a boiling point of 203 °C . Its solubility in water is 0.0425 g/L .Scientific Research Applications
Characterization of Zeolites
1,3-Diisopropylbenzene has been used in the characterization of zeolites. Its isomerization and disproportionation reactions are utilized to determine the effective pore size of large and extra-large pore zeolites (Chen et al., 2007).
Aerobic Oxidation
It is employed in the aerobic oxidation of 1,3,5-triisopropylbenzene using N-hydroxyphthalimide (NHPI) as a key catalyst. This reaction provides a method for preparing phenol derivatives, which are important in pharmaceutical manufacturing (Aoki et al., 2005).
Thermal Hydroperoxidation
The compound has been studied in thermal hydroperoxidation processes, providing insights into reaction kinetics and thermodynamic properties (Vodnár et al., 1999).
Catalyst Research
Its isomerization over various zeolite catalysts has been investigated, contributing to catalyst research and development (Zhao Pei-xia, 2005).
Adsorption Studies
This compound is used in adsorption studies to understand the desorption kinetics from zeolite crystals, which has implications in material science and chemical engineering (Zaman et al., 2005).
Computational Chemistry
It has been the subject of computational chemistry studies, particularly in examining the energy and Gibbs free energy of its isomers (Ostrowski et al., 2004).
Chemical Decomposition
The compound's dihydroperoxide form is studied for its decomposition kinetics on catalysts, contributing to understanding chemical decomposition processes (Vodnár et al., 1999).
Material Science
In material science, it's used in the synthesis of polyimides, exploring the properties of polymers based on "multiring" flexible diamines (Hsiao et al., 1994).
Phase Separation Studies
It plays a role in studying the phase separation of poly(4-methyl-1-pentene) in isomer mixtures, aiding in understanding the behavior of polymers (Williams et al., 1991).
Solvent Extraction
This compound is used in solvent extraction studies, particularly in the extraction of ions from aqueous solutions, which is relevant in environmental and nuclear chemistry (Rohal et al., 1996).
Electrochemical Functionalization
It's involved in electrochemical studies, particularly in the anodic oxidation to produce functionalized products, contributing to organic chemistry research (Bohn et al., 2010).
Mechanism of Action
Target of Action
1,3-Diisopropylbenzene is an aromatic hydrocarbon . It doesn’t have a specific biological target as it’s primarily used as a chemical intermediate and solvent . Its role in chemical reactions often involves dissolving or dispersing other substances .
Mode of Action
The compound interacts with its targets primarily through physical processes rather than biochemical interactions. As a solvent, it can dissolve or disperse other substances, facilitating chemical reactions . It can also undergo various chemical reactions, including side chain modification by oxidation, dehydrogenation, and bromination .
Biochemical Pathways
This compound doesn’t directly participate in any known biochemical pathways. It’s a precursor to resorcinol via the hock rearrangement , which is a significant process in industrial chemistry. Resorcinol is used in various applications, including the production of resins, dyes, pharmaceuticals, and cosmetic products .
Pharmacokinetics
Due to its hydrophobic nature, it’s expected to have low solubility in water , which could impact its bioavailability if it were to enter a biological system.
Result of Action
The primary result of this compound’s action is the facilitation of chemical reactions, either as a solvent or as a reactant . In terms of biological effects, it’s important to note that safety data sheets indicate that it may cause irritation if inhaled, ingested, or comes into contact with skin or eyes .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its efficacy as a solvent can be affected by temperature and pressure. Its stability might also be influenced by exposure to light, heat, and certain chemicals. It’s worth noting that it’s combustible and should be kept away from heat sources .
Safety and Hazards
1,3-Diisopropylbenzene is combustible . It can cause skin and eye irritation . Inhalation can cause headache, narcosis, and unconsciousness . Ingestion can be moderately to severely toxic .
Relevant Papers The papers retrieved discuss the synthesis, properties, and applications of this compound . They provide valuable insights into the compound’s chemical behavior and potential uses.
Biochemical Analysis
Biochemical Properties
1,3-Diisopropylbenzene plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with cytochrome P450 enzymes, which are involved in its metabolism . These enzymes hydroxylate the isopropyl chains of this compound, leading to the formation of hydroxylated metabolites . Additionally, in phase II metabolism, glucuronide or glutathione conjugation may occur at the isopropyl chains . These interactions are crucial for the compound’s biotransformation and subsequent excretion from the body.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. The compound can induce oxidative stress in cells, leading to the activation of stress-responsive signaling pathways . This oxidative stress can result in changes in gene expression, particularly those genes involved in antioxidant defense mechanisms. Additionally, this compound can alter cellular metabolism by affecting the activity of metabolic enzymes, leading to changes in metabolite levels and metabolic flux .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with various biomolecules. The compound binds to cytochrome P450 enzymes, leading to its hydroxylation . This binding interaction is crucial for the compound’s metabolism and subsequent detoxification. Additionally, this compound can inhibit or activate certain enzymes, leading to changes in cellular processes. For example, the compound can inhibit enzymes involved in oxidative phosphorylation, leading to reduced ATP production and altered cellular energy metabolism . These molecular interactions are essential for understanding the compound’s biochemical effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can undergo oxidative degradation, leading to the formation of reactive oxygen species (ROS) and other degradation products . These degradation products can have additional effects on cellular function, including increased oxidative stress and cellular damage. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular metabolism and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function and metabolism. At higher doses, this compound can induce toxic effects, including oxidative stress, cellular damage, and changes in gene expression . Threshold effects have been observed, where the compound’s effects become more pronounced at certain dosage levels. Additionally, high doses of this compound can lead to adverse effects, such as liver toxicity and impaired metabolic function . These dosage-dependent effects are crucial for understanding the compound’s safety and potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. The compound is primarily metabolized by cytochrome P450 enzymes, which hydroxylate the isopropyl chains . This hydroxylation is followed by phase II metabolism, where glucuronide or glutathione conjugation occurs . These metabolic pathways are essential for the compound’s detoxification and excretion from the body. Additionally, this compound can affect metabolic flux and metabolite levels by altering the activity of metabolic enzymes . These changes in metabolic pathways are important for understanding the compound’s biochemical effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by various factors. The compound can interact with transporters and binding proteins, which facilitate its movement across cellular membranes . Additionally, this compound can accumulate in certain tissues, leading to localized effects on cellular function . The compound’s distribution within the body is also influenced by its physicochemical properties, such as solubility and lipophilicity . Understanding the transport and distribution of this compound is crucial for predicting its effects on different tissues and organs.
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, this compound may localize to the mitochondria, where it can affect mitochondrial function and energy metabolism . Additionally, the compound’s subcellular localization can influence its interactions with other biomolecules and its overall biochemical effects . Understanding the subcellular localization of this compound is important for elucidating its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
1,3-di(propan-2-yl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-10H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNEATYXSUBPPKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8026640 | |
Record name | 1,3-Diisopropylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8026640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [HSDB] | |
Record name | Benzene, 1,3-bis(1-methylethyl)- | |
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Record name | 1,3-Diisopropylbenzene | |
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Record name | 1,3-Diisopropylbenzene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0013806 | |
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Boiling Point |
203.2 °C @ 760 MM HG | |
Record name | 1,3-DIISOPROPYLBENZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5325 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
INSOL IN WATER, Sol in all proportions of alcohol, ether, acetone, benzene., 0.0425 mg/mL at 25 °C | |
Record name | 1,3-DIISOPROPYLBENZENE | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,3-Diisopropylbenzene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0013806 | |
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Density |
0.8559 @ 20 °C/4 °C | |
Record name | 1,3-DIISOPROPYLBENZENE | |
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Vapor Pressure |
0.39 [mmHg], 1 mm Hg at 34.7 °C | |
Record name | 1,3-Diisopropylbenzene | |
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Record name | 1,3-DIISOPROPYLBENZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5325 | |
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Color/Form |
COLORLESS LIQ | |
CAS RN |
99-62-7 | |
Record name | 1,3-Diisopropylbenzene | |
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Record name | 1,3-Diisopropylbenzene | |
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Record name | Benzene, 1,3-bis(1-methylethyl)- | |
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Record name | 1,3-Diisopropylbenzene | |
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Record name | 1,3-diisopropylbenzene | |
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Record name | 1,3-DIISOPROPYLBENZENE | |
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Record name | 1,3-DIISOPROPYLBENZENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,3-Diisopropylbenzene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0013806 | |
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Melting Point |
-61 °C, -63.7 °C | |
Record name | 1,3-DIISOPROPYLBENZENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5325 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,3-Diisopropylbenzene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0013806 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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